N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C20H24N2O5
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[3-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C20H24N2O5/c1-12(2)19(23)21-14-7-6-8-15(11-14)22-20(24)13-9-16(25-3)18(27-5)17(10-13)26-4/h6-12H,1-5H3,(H,21,23)(H,22,24)
• InChI Key: CCPNDRAYNBDGPY-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide, also known as IBTMBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation, inflammation, and neurodegeneration. N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide has been shown to inhibit the activity of various enzymes, including protein kinases and cyclooxygenases, which play important roles in these pathways.
Biochemical and Physiological Effects:
N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. In addition, N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide for lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. In addition, N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide has been shown to have low toxicity and high stability, which makes it suitable for use in various assays and experiments. However, one limitation of N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide, including the development of new synthetic methods that can improve the yield and purity of the compound. In addition, further studies are needed to fully understand the mechanism of action of N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide and its potential applications in various diseases. Furthermore, the development of N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide-based drugs and formulations may have significant implications in the field of medicinal chemistry and pharmacology.

Synthesis Methods

The synthesis of N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide involves a multistep reaction sequence that starts with the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-(isobutyrylamino)aniline in the presence of a base to yield N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide. The purity of the final product is ensured by recrystallization from a suitable solvent.

Scientific Research Applications

N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide has been studied extensively for its potential use as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide has been shown to have antiproliferative and apoptotic effects on cancer cells, making it a promising candidate for the development of anticancer drugs. In addition, N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide has been shown to have anti-inflammatory effects by inhibiting the production of proinflammatory cytokines, which may have implications in the treatment of inflammatory diseases such as rheumatoid arthritis. N-[3-(isobutyrylamino)phenyl]-3,4,5-trimethoxybenzamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease, as it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.